5-[(2-Chloroacetyl)amino]-2-fluorobenzamide

• IUPAC Name: 5-[(2-chloroacetyl)amino]-2-fluorobenzamide
• InChI: InChI=1S/C9H8ClFN2O2/c10-4-8(14)13-5-1-2-7(11)6(3-5)9(12)15/h1-3H,4H2,(H2,12,15)(H,13,14)
• InChI Key: LYMMKUYMZCKGGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CCl)C(=O)N)F
• Molecular Formula: C9H8ClFN2O2
• Molecular Weight: 230.62 g/mol

Description

5-[(2-Chloroacetyl)amino]-2-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide can induce apoptosis (cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation. Additionally, this compound has been shown to have minimal toxicity in normal cells, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. Additionally, this compound has been shown to have low toxicity, making it a potentially safe therapeutic agent. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of this compound. Additionally, further studies are needed to fully understand the mechanism of action of 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide and its potential therapeutic applications. Finally, future research should focus on optimizing the delivery of this compound to cancer cells and exploring its potential use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide involves the reaction of 2-fluoro-5-nitrobenzoic acid with thionyl chloride to form 2-fluoro-5-chlorobenzoyl chloride. The resulting compound is then reacted with ammonia to form 5-amino-2-fluorobenzamide. Finally, the addition of chloroacetyl chloride to 5-amino-2-fluorobenzamide results in the formation of 5-[(2-Chloroacetyl)amino]-2-fluorobenzamide.

Scientific Research Applications

5-[(2-Chloroacetyl)amino]-2-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, with research indicating its ability to reduce inflammation in animal models.